Cas no 66903-01-3 (3-[3,5-bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridin-4-yl]-N,N,N-triethylanilinium iodide)

• Product name: 3-[3,5-bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridin-4-yl]-N,N,N-triethylanilinium iodide
• CAS No: 66903-01-3
• MF: C₂₅H₃₇IN₂O₄
• MW: 556.476759672165
• CID: 1719002
• PubChem ID: 3050670

3-[3,5-bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridin-4-yl]-N,N,N-triethylanilinium iodide Chemical and Physical Properties

Names and Identifiers

• 3-[3,5-bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridin-4-yl]-N,N,N-triethylanilinium iodide
• [3-[3,5-bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridin-4-yl]phenyl]-triethylazanium,iodide
• Ammonium, (m-(1,4-dihydro-3,5-diethoxycarbonyl-2,6-dimethyl-4-pyridyl)phenyl)triethyl-, iodide
• DTXSID90217049
• 66903-01-3

• Inchi： InChI=1S/C25H36N2O4.HI/c1-8-27(9-2,10-3)20-15-13-14-19(16-20)23-21(24(28)30-11-4)17(6)26-18(7)22(23)25(29)31-12-5;/h13-16,23H,8-12H2,1-7H3;1H
• InChI Key： ROGPGXPNIJGQMQ-UHFFFAOYSA-N
• SMILES： CC[N+](CC)(CC)C1=CC=CC(=C1)C2C(=C(NC(=C2C(=O)OCC)C)C)C(=O)OCC.[I-]

Computed Properties

• Exact Mass: 518.8898
• Monoisotopic Mass: 556.17981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 673
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 66.7